Cas no 69489-72-1 (Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro- (9CI))

• Product Name: Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro- (9CI)
• CAS No: 69489-72-1
• MF: C₁₆H₁₀Cl₄O₆
• MW: 440.05900144577
• CID: 525553
• PubChem ID: 20138434
• Update Time: 2025-04-19

Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro- (9CI)
• 4-[2-(4-carboxy-2,6-dichlorophenoxy)ethoxy]-3,5-dichlorobenzoic acid
• 4,4'-(1,2-Ethanediylbis(oxy))bis(3,5-dichlorobenzoic) acid
• 4,4'-[ethane-1,2-diylbis(oxy)]bis(3,5-dichlorobenzoic acid)
• SCHEMBL9623323
• NS00036866
• EINECS 274-020-5
• 69489-72-1
• DTXSID40219710

• Inchi： 1S/C16H10Cl4O6/c17-9-3-7(15(21)22)4-10(18)13(9)25-1-2-26-14-11(19)5-8(16(23)24)6-12(14)20/h3-6H,1-2H2,(H,21,22)(H,23,24)
• InChI Key： NDWFEBIZSZASBK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1OCCOC1C(=CC(C(=O)O)=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 439.920199g/mol
• Monoisotopic Mass: 437.923149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 93.1Ų